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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327

For researchers, scientists, and professionals in drug development, the proper disposal of
specialized chemical reagents like N-(1-Oxopentadecyl)glycine-d2 is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, immediate
safety and logistical information, outlining operational and disposal plans to ensure the safe
handling and disposal of this deuterated compound. Adherence to these procedures is
paramount for maintaining a safe laboratory environment and complying with regulatory
standards.

Core Safety and Handling Protocols

Before proceeding with any disposal, it is crucial to handle N-(1-Oxopentadecyl)glycine-d2
with the appropriate safety measures. The following table summarizes key information derived
from safety data sheets of structurally similar compounds.
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Parameter

Information

Citation

Personal Protective Equipment
(PPE)

Wear appropriate protective
eyeglasses or chemical safety
goggles, chemical-resistant
gloves, and a lab coat or other
protective clothing to prevent

skin exposure.

[1](2]

Handling

Handle in accordance with
good industrial hygiene and
safety practices. Avoid contact
with skin, eyes, and clothing.
Prevent the formation of dust.

Avoid ingestion and inhalation.

[1]3]

Storage

Keep the container tightly
closed in a dry, cool, and well-
ventilated area. The compound

may be moisture-sensitive.

[1]3]

First Aid (Eyes)

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Seek medical attention.

[1]

First Aid (Skin)

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, consult a physician.

[2]

First Aid (Ingestion)

Clean mouth with water and
drink plenty of water afterward.
Seek medical attention if

symptoms occur.

[1]

First Aid (Inhalation)

Move to fresh air. If not
breathing, give artificial
respiration. Seek medical

attention if symptoms occur.

[2]
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Experimental Workflow for Disposal

The recommended procedure for the disposal of N-(1-Oxopentadecyl)glycine-d2 involves a
clear, step-by-step process that prioritizes safety and regulatory compliance. The following
diagram illustrates the decision-making workflow for proper disposal.
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Start: Disposal of
N-(1-Oxopentadecyl)glycine-d2

'

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Assess Waste
- Unused Product
- Contaminated Materials

3. Package Waste Securely
- Tightly sealed, compatible container
- Clearly label as 'Hazardous Waste'

4. Contact Institutional
Environmental Health & Safety (EHS)

5. EHS Provides Specific
Disposal Instructions

6. Arrange for Pickup by a
Licensed Professional Waste
Disposal Service

7. Document Disposal
- Date
- Quantity
- Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for N-(1-Oxopentadecyl)glycine-d2.
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Detailed Disposal Procedures

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
the appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

o Waste Assessment and Segregation:

o Unused Product: If disposing of the pure, unused compound, it should be treated as
chemical waste.

o Contaminated Materials: Any materials, such as pipette tips, tubes, or absorbent pads that
have come into contact with N-(1-Oxopentadecyl)glycine-d2, should also be considered
hazardous waste.

o Packaging and Labeling:

o Carefully place the waste into a designated, leak-proof, and chemically compatible
container.

o Ensure the container is tightly sealed.

o Clearly label the container with the full chemical name, "N-(1-Oxopentadecyl)glycine-
d2," and appropriate hazard warnings.

e Consult with Environmental Health & Safety (EHS):

o Contact your institution's EHS department to inform them about the waste you need to
dispose of. They will provide specific guidance based on institutional protocols and local
regulations.

» Professional Disposal:

o Itis strongly recommended to utilize a licensed professional waste disposal service for the
final disposal of N-(1-Oxopentadecyl)glycine-d2.[3] Do not dispose of this chemical
down the drain or in regular trash.[3]

o Your EHS department will typically coordinate the pickup and disposal with a certified
waste management company.
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e Documentation:

o Maintain a detailed record of the disposal process, including the date, the amount of
waste, and the name of the disposal company. This is crucial for regulatory compliance
and laboratory safety audits.

By following these procedures, you can ensure the safe and compliant disposal of N-(1-
Oxopentadecyl)glycine-d2, protecting both yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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